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Compound of Interest

Compound Name: i-Butyl-1H-Tetrazole-5-Carboxylate

Cat. No.: B588674

This technical guide provides a detailed analysis of the molecular weight of isobutyl 1H-
tetrazole-5-carboxylate, a compound of interest for researchers and professionals in the field of
drug development and chemical synthesis.

Molecular Weight Data

The molecular formula and calculated molecular weight of isobutyl 1H-tetrazole-5-carboxylate
are summarized in the table below.

Parameter Value
Molecular Formula CesH10N4O2
Molecular Weight 170.17 g/mol

Methodology for Molecular Weight Calculation

The molecular weight was determined through a computational method based on the
compound's molecular formula. This standard protocol involves the summation of the atomic
weights of all constituent atoms.

Experimental Protocol:

o Determination of the Molecular Formula: The molecular structure of isobutyl 1H-tetrazole-5-
carboxylate was first established. The core structure is 1H-tetrazole-5-carboxylic acid
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(C2H2N402). The esterification of this acid with isobutanol (CsH100) results in the formation
of isobutyl 1H-tetrazole-5-carboxylate. In this reaction, a molecule of water (H20) is
eliminated. The resulting molecular formula is therefore CeH10N4Ox2.

e Summation of Atomic Weights: The molecular weight was calculated using the standard
atomic weights of the constituent elements: Carbon (C), Hydrogen (H), Nitrogen (N), and
Oxygen (O). The standard atomic weights used are:

o

C: 12.011 u[1][2][3]

o

H: 1.008 u[4][5][6]

[¢]

N: 14.007 u[7][8][O][10]

[¢]

O: 15.999 u[11][12][13][14]

The calculation is as follows: Molecular Weight = (6 x Atomic Weight of C) + (10 x Atomic
Weight of H) + (4 x Atomic Weight of N) + (2 x Atomic Weight of O) Molecular Weight = (6 x
12.011) + (10 x 1.008) + (4 x 14.007) + (2 x 15.999) Molecular Weight = 72.066 + 10.080 +
56.028 + 31.998 Molecular Weight = 170.172 g/mol

Visualization of Molecular Weight Calculation

The following diagram illustrates the logical workflow for the calculation of the molecular weight
of isobutyl 1H-tetrazole-5-carboxylate.
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Caption: Molecular weight calculation workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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